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molecular formula C12H16N2O2 B1332540 1-(4-Nitrobenzyl)piperidine CAS No. 59507-44-7

1-(4-Nitrobenzyl)piperidine

Cat. No. B1332540
CAS RN: 59507-44-7
M. Wt: 220.27 g/mol
InChI Key: PAMJENUKCYUKLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07951803B2

Procedure details

To a solution of 0.34 g (2.0 mmol, 1.0 eq.) of 1-(chloromethyl)-4-nitrobenzene in 20 mL of acetonitrile was added 0.83 g (6.0 mmol, 3.0 eq.) of potassium carbonate and 0.4 mL (4.0 mmol, 2.0 eq.) of piperidine. The reaction mixture was heated at reflux for 16 h. The reaction mixture was allowed to cool to room temperature, filtered and the solvent removed in vacuo. The resulting residue was purified by preparative TLC to give 0.31 g (1.4 mmol, 70%) of 1-(4-nitrobenzyl)piperidine (I-27).
Name
1-(chloromethyl)-4-nitrobenzene
Quantity
0.34 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
0.83 g
Type
reactant
Reaction Step One
Name
piperidine
Quantity
0.4 mL
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
20 mL
Type
solvent
Reaction Step One
Name
1-(4-nitrobenzyl)piperidine
Yield
70%

Identifiers

REACTION_CXSMILES
Cl[CH2:2][C:3]1[CH:8]=[CH:7][C:6]([N+:9]([O-:11])=[O:10])=[CH:5][CH:4]=1.C(=O)([O-])[O-].[K+].[K+].[NH:18]1[CH2:23][CH2:22][CH2:21][CH2:20][CH2:19]1>C(#N)C>[N+:9]([C:6]1[CH:7]=[CH:8][C:3]([CH2:2][N:18]2[CH2:23][CH2:22][CH2:21][CH2:20][CH2:19]2)=[CH:4][CH:5]=1)([O-:11])=[O:10] |f:1.2.3|

Inputs

Step One
Name
1-(chloromethyl)-4-nitrobenzene
Quantity
0.34 g
Type
reactant
Smiles
ClCC1=CC=C(C=C1)[N+](=O)[O-]
Name
potassium carbonate
Quantity
0.83 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
piperidine
Quantity
0.4 mL
Type
reactant
Smiles
N1CCCCC1
Name
acetonitrile
Quantity
20 mL
Type
solvent
Smiles
C(C)#N

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 16 h
Duration
16 h
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent removed in vacuo
CUSTOM
Type
CUSTOM
Details
The resulting residue was purified by preparative TLC

Outcomes

Product
Name
1-(4-nitrobenzyl)piperidine
Type
product
Smiles
[N+](=O)([O-])C1=CC=C(CN2CCCCC2)C=C1
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1.4 mmol
AMOUNT: MASS 0.31 g
YIELD: PERCENTYIELD 70%
YIELD: CALCULATEDPERCENTYIELD 70%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.